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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the design and performance of

Barium Sodium Niobate (BSN), also known as Ba₂NaNb₅O₁₅, optical parametric oscillators

(OPOs). While historically significant, BSN has largely been superseded by modern nonlinear

materials. This document will detail the properties of BSN, present available performance data,

and offer a comparative analysis with contemporary materials to inform experimental design

and material selection.

Introduction to Barium Sodium Niobate in Nonlinear
Optics
Barium Sodium Niobate is a ferroelectric crystal belonging to the tungsten bronze family. In

the late 1960s and 1970s, it emerged as a highly promising material for nonlinear optical

applications, including second harmonic generation (SHG) and optical parametric oscillators.

Its primary advantages were its large nonlinear coefficients, approximately twice that of lithium

niobate (LiNbO₃), and its high resistance to optically induced refractive index changes (optical

damage). These properties made it a key material in the early development of tunable coherent

light sources.

Design Principles of a Barium Sodium Niobate OPO
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An optical parametric oscillator is a device that converts a pump laser beam of a specific

frequency (ωp) into two output beams of lower frequencies, the signal (ωs) and the idler (ωi),

such that energy is conserved (ωp = ωs + ωi). The conversion process is mediated by a

nonlinear crystal, in this case, BSN.

The key to efficient parametric conversion is phase matching, a condition where the momentum

of the interacting photons is conserved. In BSN, which is a birefringent crystal, this is typically

achieved by carefully selecting the crystal orientation, propagation direction, and temperature.

Temperature tuning is a common method for achieving and tuning the phase-matching

condition in BSN.

A typical BSN OPO is a doubly resonant oscillator (DRO), meaning the optical cavity is

resonant for both the signal and idler frequencies. While this lowers the oscillation threshold, it

also makes the OPO highly sensitive to pump frequency and cavity length fluctuations.

Performance Characteristics of BSN OPOs
Quantitative performance data for BSN OPOs is primarily found in historical literature. The

following tables summarize the reported performance of early BSN OPOs and provide a

comparison with modern nonlinear materials like Periodically Poled Lithium Niobate (PPLN)

and Beta-Barium Borate (BBO).

Table 1: Performance of Barium Sodium Niobate (BSN) OPOs (Historical Data)
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Parameter Value Pump Wavelength Notes

Tuning Range 980 nm - 1160 nm 532 nm
Early continuous-

wave (CW) OPO.[1]

640 nm - 660 nm 488 nm Visible CW OPO.

Conversion Efficiency 1% 532 nm

For the first CW OPO

demonstrated in 1968.

[1]

Threshold Power 200 mW 488 nm
For a visible CW

OPO.

Operating Mode
Continuous-Wave

(CW)
532 nm, 488 nm

Prone to output power

fluctuations.[1]

Table 2: Comparative Performance of Modern OPO Materials

Parameter
PPLN (Periodically Poled
Lithium Niobate)

BBO (Beta-Barium Borate)

Typical Tuning Range 1.3 µm - 5 µm (Mid-IR) 410 nm - 2500 nm

Typical Conversion Efficiency > 50% > 30%

Typical Threshold
µJ to mJ range (pulsed), mW

range (CW)
mJ range (pulsed)

Phase Matching Quasi-Phase Matching (QPM) Birefringent Phase Matching

Key Advantages
High nonlinearity, long

interaction lengths

High damage threshold, broad

transparency

Experimental Protocols
Protocol for a Temperature-Tuned BSN OPO
This protocol outlines the general steps for operating a classic temperature-tuned BSN OPO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.mdpi.com/2304-6732/8/12/565
https://www.mdpi.com/2304-6732/8/12/565
https://www.mdpi.com/2304-6732/8/12/565
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To generate tunable near-infrared radiation from a BSN OPO pumped by a visible

laser.

Materials:

BSN crystal, cut for non-critical phase matching.

Pump laser (e.g., frequency-doubled Nd:YAG at 532 nm).

Optical cavity mirrors with high reflectivity at the desired signal and idler wavelengths and

high transmission for the pump wavelength.

Crystal oven with precise temperature control.

Optical spectrum analyzer or monochromator for wavelength measurement.

Power meter.

Alignment optics (lenses, mirrors).

Procedure:

Crystal Preparation and Mounting:

Ensure the BSN crystal facets are clean and free of defects.

Mount the crystal in the temperature-controlled oven.

Cavity Alignment:

Position the input and output cavity mirrors to form a stable optical resonator.

Use a low-power alignment laser collinear with the pump beam path to align the cavity.

Pump Beam Focusing:

Use a lens to focus the pump beam into the center of the BSN crystal. The beam waist

should be optimized for efficient nonlinear interaction.
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Achieving Oscillation:

Gradually increase the pump power until the OPO threshold is reached. Oscillation is

indicated by the appearance of the signal and idler beams.

Fine-tune the cavity alignment to maximize the output power.

Wavelength Tuning:

Vary the temperature of the BSN crystal using the oven controller.

Monitor the output wavelength of the signal and/or idler beam using the spectrum analyzer

as the temperature is changed.

Record the output power at each wavelength.

Data Analysis:

Plot the tuning curve (output wavelength vs. temperature).

Measure the conversion efficiency at the peak of the tuning curve.
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Caption: Experimental workflow for a BSN OPO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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